Cas no 5652-68-6 (Diethyl 2-(2-methylpropylidene)malonate)

• Product Name: Diethyl 2-(2-methylpropylidene)malonate
• CAS No: 5652-68-6
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• MDL: MFCD00040555
• CID: 386914
• PubChem ID: 348767
• Update Time: 2025-04-19

Diethyl 2-(2-methylpropylidene)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(2-methylpropylidene)malonate
• diethyl 2-(2-methylpropylidene)propanedioate
• Propanedioicacid, 2-(2-methylpropylidene)-, 1,3-diethyl ester
• 2-(ehoxycarbonyl)-4-methylpent-2-enoate
• AG-F-98594
• CTK5A5291
• diethyl 2-isobutylidenemalonate
• diethyl 2-methylpropylidenemalonate
• DIETHYL ISOBUTYLIDENEMALONATE
• ethyl 2-ethyloxycarbonyl-4-methyl-pent-2-enoate
• isobutylidene-malonic acid diethyl ester
• NSC408239
• AKOS016010100
• 5652-68-6
• DTXSID60325029
• Diethyl (2-methylpropylidene)malonate
• Propanedioic acid, (2-methylpropylidene)-, diethyl ester
• CS-0210779
• FT-0725552
• 1,3-diethyl 2-(2-methylpropylidene)propanedioate
• SCHEMBL2920090
• LS-09718
• 2-Isobutylidene-malonic acid diethyl ester
• NSC-408239
• KHLQZLQKIPCFJF-UHFFFAOYSA-N
• MFCD00040555
• ALBB-027992

• MDL： MFCD00040555
• Inchi： 1S/C11H18O4/c1-5-14-10(12)9(7-8(3)4)11(13)15-6-2/h7-8H,5-6H2,1-4H3
• InChI Key： KHLQZLQKIPCFJF-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C\C(C)C)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 234.2±13.0 °C at 760 mmHg
• Flash Point: 101.7±18.2 °C
• Refractive Index: 1.447
• PSA: 52.6
• LogP: 1.69500
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Diethyl 2-(2-methylpropylidene)malonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)